Cas no 1885-76-3 (2-Methyl-6-nitrobenzonitrile)

2-Methyl-6-nitrobenzonitrile Properties

Names and Identifiers

• 2-Methyl-6-nitrobenzonitrile
• 2-Methyl-6-nitro-benzonitrile
• Benzonitrile,2-methyl-6-nitro-
• 2-cyano-3-nitrotoluene
• 2-Methyl-6-nitro-benzonitril
• 2-methyl-6-nitrobenzonitrile(SALTDATA: FREE)
• 6-nitro-2-toluonitrile
• 6-Nitro-o-tolunitrile
• 6-nitro-o-toluonitrile
• o-Tolunitrile,6-nitro
• 2-methyl-6-nitro-benzenecarbonitrile
• 2-Methyl-6-nitrobenzonitrile 98%
• Benzonitrile, 2-methyl-6-nitro-
• BOTPDHNZLRJZOO-UHFFFAOYSA-N
• PubChem16895
• 2-Cyano-3-methylnitrobenzene
• Jsp003869
• BOTPDHNZLRJZOO-UHFFFAOYSA-
• 6-methyl-2-nitrobenzenecarbonitrile
• SBB087582
• AB0002222
• ST2404497
• AKOS006222742
• EINECS 217-553-0
• DTXSID90172205
• AE-562/43459835
• W-107753
• CS-0199013
• InChI=1/C8H6N2O2/c1-6-3-2-4-8(10(11)12)7(6)5-9/h2-4H,1H3
• MFCD00007266
• SCHEMBL700631
• NS00026177
• 1885-76-3
• AS-60567
• 2-Methyl-6-nitrobenzonitrile, 98%
• FT-0633895
• UNII-GT87Y8H8FY
• GT87Y8H8FY
• M0867
• +Expand

• MDL： MFCD00007266
• InChIKey： BOTPDHNZLRJZOO-UHFFFAOYSA-N
• Inchi： 1S/C8H6N2O2/c1-6-3-2-4-8(10(11)12)7(6)5-9/h2-4H,1H3
• SMILES： [O-][N+](C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1C#N)=O

Computed Properties

• Exact Mass: 162.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.042927
• Heavy Atom Count: 12
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• LogP: 2.29808
• PSA: 69.61000
• Refractive Index: 1.568
• Boiling Point: 326.2°Cat760mmHg
• Melting Point: 107.0 to 109.0 deg-C
• Flash Point: 151.1°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.26

2-Methyl-6-nitrobenzonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

2-Methyl-6-nitrobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides